Cas no 100846-32-0 (Pyridine, 5-chloro-2-(methylsulfinyl)-)

• Product Name: Pyridine, 5-chloro-2-(methylsulfinyl)-
• CAS No: 100846-32-0
• MF: C₆H₆ClNOS
• MW: 175.635939121246
• CID: 3551568
• Update Time: 2025-04-22

Pyridine, 5-chloro-2-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-chloro-2-(methylsulfinyl)-

• Inchi： 1S/C6H6ClNOS/c1-10(9)6-3-2-5(7)4-8-6/h2-4H,1H3
• InChI Key： YQHRAOCKQJVTFV-UHFFFAOYSA-N
• SMILES： C1(S(C)=O)=NC=C(Cl)C=C1

Computed Properties

• Exact Mass: 174.985863g/mol
• Monoisotopic Mass: 174.985863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 175.64g/mol
• XLogP3: 0.9
• Topological Polar Surface Area: 49.2Ų